Cas no 86941-00-6 ((1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate)

(1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate is a chiral bicyclic compound featuring a fused oxirane and cyclopropane ring system. Its rigid, strained structure and stereochemical precision make it a valuable intermediate in asymmetric synthesis, particularly for the construction of complex pharmacophores. The ester functionality enhances reactivity for further derivatization, while the oxabicyclo framework offers stability and controlled ring-opening potential. This compound is often employed in medicinal chemistry for the development of bioactive molecules, leveraging its ability to impart conformational constraint. High enantiopurity ensures reproducibility in stereoselective transformations, making it a preferred choice for researchers targeting chiral scaffolds with defined three-dimensional architectures.
(1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate structure
86941-00-6 structure
Product Name:(1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate
CAS No:86941-00-6
MF:C7H10O3
MW:142.152502536774
CID:2092845
PubChem ID:10374550
Update Time:2025-10-17

(1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate
    • methyl endo-3,4-epoxycyclopentanecarboxylate; methyl (1RS,3RS,5SR)-6-oxabicyclo[3.1.0]hexane-3-carboxylate; methyl (1R,3r,5S)-6-oxabicyclo-[3.1.0]hexane-3-carboxylate; methyl (1R,3s,5S)-6-oxabicyclo[3.1.0]hexane-3-carboxylate; cis-3-carbomethoxy-6-oxabicyclo[3.1.0]hexane; (1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate
    • Methyl (1S,5R)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
    • (1R,3s,5S)-methyl6-oxabicyclo[3.1.0]hexane-3-carboxylate
    • MFCD28009987
    • METHYL CIS-6-OXABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
    • AKOS024463635
    • METHYL (1R,5S)-6-OXABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
    • F16318
    • (1
    • A,3
    • methyl (1R,3S,5S)-rel-6-oxabicyclo[3.1.0]hexane-3-carboxylate
    • TRANS METHYL 6-OXABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
    • SCHEMBL3554079
    • VQWDWFRQNVCVBK-GOHHTPAQSA-N
    • AS-32973
    • A)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate
    • A,5
    • methyl (1r,3s,5s)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
    • 86941-00-6
    • CS-0049305
    • 6-Oxabicyclo[3.1.0]hexane-3-carboxylic acid, methyl ester, (1a,3b,5a)-
    • 86885-57-6
    • AKOS025400987
    • methyl rel-(1R,3s,5S)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
    • QPA99695
    • MDL： MFCD28009986
    • Inchi： 1S/C7H10O3/c1-9-7(8)4-2-5-6(3-4)10-5/h4-6H,2-3H2,1H3/t4?,5-,6+
    • InChI Key： VQWDWFRQNVCVBK-GOHHTPAQSA-N
    • SMILES： O1[C@@H]2CC(C(=O)OC)C[C@H]12

Computed Properties

  • Exact Mass: 142.06300
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • PSA: 38.83000
  • LogP: 0.33680

(1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate Security Information

  • Storage Condition：(BD290455)

(1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate Pricemore >>

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(1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate Production Method

Production Method 1

7686-77-3 7686-77-3
86941-00-6 86941-00-6
86885-57-6 86885-57-6
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Methanol ;  rt
2.1 Reagents: m-Chloroperbenzoic acid ;  rt
Reference
Carbocyclic 3'-deoxyadenosine-based highly potent bisubstrate-analog inhibitor of basophilic protein kinases
Enkvist, Erki; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(19), 5336-5339

Production Method 2

88326-51-6 88326-51-6
86941-00-6 86941-00-6
86885-57-6 86885-57-6
Reaction Conditions
1.1 -
2.1 Reagents: Dimethylformamide ,  Oxalyl chloride Solvents: Dichloromethane
3.1 Reagents: m-Chloroperbenzoic acid ,  Sodium sulfite Solvents: Dichloromethane ,  Water
Reference
Synthesis and biological evaluation of new nucleosides targeting HCV in a replicon system
Joubert, Nicolas, 2005, , ,

Production Method 3

108-59-8 108-59-8
1476-11-5 1476-11-5
86941-00-6 86941-00-6
86885-57-6 86885-57-6
Reaction Conditions
1.1 Reagents: Lithium hydride Solvents: Dimethylformamide
2.1 Reagents: Potassium oxide (KO) Solvents: Ethanol ,  Water
3.1 -
4.1 Reagents: Dimethylformamide ,  Oxalyl chloride Solvents: Dichloromethane
5.1 Reagents: m-Chloroperbenzoic acid ,  Sodium sulfite Solvents: Dichloromethane ,  Water
Reference
Synthesis and biological evaluation of new nucleosides targeting HCV in a replicon system
Joubert, Nicolas, 2005, , ,

Production Method 4

58101-60-3 58101-60-3
86941-00-6 86941-00-6
86885-57-6 86885-57-6
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Cyclohexane
Reference
An asymmetric synthesis of (-)-carbovir
Asami, Masatoshi; et al, Tetrahedron: Asymmetry, 1994, 5(9), 1649-52

Production Method 5

58101-60-3 58101-60-3
86941-00-6 86941-00-6
86885-57-6 86885-57-6
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid ;  rt
Reference
Carbocyclic 3'-deoxyadenosine-based highly potent bisubstrate-analog inhibitor of basophilic protein kinases
Enkvist, Erki; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(19), 5336-5339

Production Method 6

58101-60-3 58101-60-3
86941-00-6 86941-00-6
86885-57-6 86885-57-6
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid ,  Sodium sulfite Solvents: Dichloromethane ,  Water
Reference
Synthesis and biological evaluation of new nucleosides targeting HCV in a replicon system
Joubert, Nicolas, 2005, , ,

Production Method 7

7686-77-3 7686-77-3
86941-00-6 86941-00-6
86885-57-6 86885-57-6
Reaction Conditions
1.1 Reagents: Dimethylformamide ,  Oxalyl chloride Solvents: Dichloromethane
2.1 Reagents: m-Chloroperbenzoic acid ,  Sodium sulfite Solvents: Dichloromethane ,  Water
Reference
Synthesis and biological evaluation of new nucleosides targeting HCV in a replicon system
Joubert, Nicolas, 2005, , ,

Production Method 8

84646-68-4 84646-68-4
86941-00-6 86941-00-6
86885-57-6 86885-57-6
Reaction Conditions
1.1 Reagents: Potassium oxide (KO) Solvents: Ethanol ,  Water
2.1 -
3.1 Reagents: Dimethylformamide ,  Oxalyl chloride Solvents: Dichloromethane
4.1 Reagents: m-Chloroperbenzoic acid ,  Sodium sulfite Solvents: Dichloromethane ,  Water
Reference
Synthesis and biological evaluation of new nucleosides targeting HCV in a replicon system
Joubert, Nicolas, 2005, , ,

(1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate Raw materials

(1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate Preparation Products

(1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate Related Literature

Related Categories

86941-00-6 ((1R,3s,5S)-Methyl 6-oxabicyclo[3.1.0]hexane-3-carboxylate) Related Products

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